Cas no 1140-38-1 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1140-38-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD00548507
• CID: 236258
• PubChem ID: 839949
• Update Time: 2025-11-02

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 5-chloro-3-methyl-1-phenyl-
• 5-Chlor-3-methyl-1-phenyl-1H-pyrazol-4-carbonsaeure
• AC1LHLP9
• AC1Q2PLC
• BB_SC-3448
• CTK0I4026
• SureCN6681735
• 1140-38-1
• EN300-06530
• J-517353
• E79011
• F1901-0132
• SCHEMBL6681735
• AKOS000122929
• AE-641/04274061
• MFCD00548507
• A894282
• VS-08947
• Z56943397
• 1H-Pyrazole-4-carboxylic acid, 5-chloro-3-methyl-1-phenyl-
• 5-chloro-3-methyl-1-phenylpyrazole-4-carboxylic acid
• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• AB00677674-01
• DTXSID00356998
• ALBB-023730
• BBL028751
• STK735143

• MDL： MFCD00548507
• Inchi： 1S/C11H9ClN2O2/c1-7-9(11(15)16)10(12)14(13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,15,16)
• InChI Key： UTAROPFLQDDMNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.02754
• Monoisotopic Mass: 235.02743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 2.8

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 232-234 °C
• Boiling Point: 406.3±40.0 °C at 760 mmHg
• Flash Point: 231.6±28.7 °C
• PSA: 57.95

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS: 1140-38-1)

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS: 1140-38-1) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid as a precursor in the synthesis of novel COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding affinity of these derivatives to the COX-2 enzyme, providing a structural basis for their selectivity.

Another significant advancement was reported in a 2024 European Journal of Medicinal Chemistry article, where the antimicrobial potential of 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives was explored. The study synthesized a series of hybrid molecules by conjugating the pyrazole core with various heterocyclic moieties. These hybrids displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. Mechanistic studies revealed that these compounds disrupt bacterial cell membrane integrity and inhibit key enzymes involved in folate biosynthesis.

Recent work has also focused on the anticancer properties of this compound. A 2024 preprint in BioRxiv highlighted its role as a scaffold for designing small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The lead compound derived from 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid showed promising cytotoxicity against breast and lung cancer cell lines, with IC50 values in the low micromolar range. Further in vivo studies are underway to evaluate its pharmacokinetic profile and therapeutic efficacy.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been applied to the production of 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. A 2023 Green Chemistry publication described a solvent-free mechanochemical synthesis route that significantly reduces waste and improves yield compared to traditional methods. This environmentally friendly approach aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid continues to be a valuable building block in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. Its structural versatility allows for the development of diverse bioactive molecules, while new synthetic methods enhance its accessibility. Future research directions may include further optimization of its derivatives for improved drug-like properties and expanded mechanistic studies to uncover additional biological targets.